Cas no 26173-93-3 (3,4-dimethyl-1H-pyrrole-2-carbonitrile)

• Product Name: 3,4-dimethyl-1H-pyrrole-2-carbonitrile
• CAS No: 26173-93-3
• MF: C₇H₈N₂
• MW: 120.151821136475
• CID: 914338
• PubChem ID: 45092502
• Update Time: 2025-04-19

3,4-dimethyl-1H-pyrrole-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• pyrrole-2-carbonitrile, 3,4-dimethyl- (8ci)
• 3,4-dimethyl-1H-pyrrole-2-carbonitrile
• 3,4-Dimethyl-pyrrole-2-carbonitrile
• P11522
• BS-22150
• CS-0450233
• PB25492
• AKOS006359139
• 1H-Pyrrole-2-carbonitrile, 3,4-dimethyl-
• 26173-93-3
• SCHEMBL8536555
• dimethyl-cyanopyrrole
• DTXSID40666982

• Inchi： 1S/C7H8N2/c1-5-4-9-7(3-8)6(5)2/h4,9H,1-2H3
• InChI Key： ZWOGGXFFTJGUPG-UHFFFAOYSA-N
• SMILES： N1C=C(C)C(C)=C1C#N

Computed Properties

• Exact Mass: 120.069
• Monoisotopic Mass: 120.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.6A^2
• XLogP3: 1.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles